(1R,5R)-8-oxabicyclo[3.2.1]octan-3-amine

• Molecular Formula: C7H13NO
• Molecular Weight: 127.18 g/mol
• SMILES: C1CC2CC(CC1O2)N
• InChI: InChI=1S/C7H13NO/c8-5-3-6-1-2-7(4-5)9-6/h5-7H,1-4,8H2/t6-,7-/m1/s1
• InChIKey: LTDXJGJQKVIVHB-RNFRBKRXSA-N

(1R,5R)-8-Oxabicyclo[3.2.1]octan-3-amine: Chiral Bicyclic Amine Building Block

(1R,5R)-8-Oxabicyclo[3.2.1]octan-3-amine is a chiral, non-racemic bicyclic amine (C₇H₁₃NO, MW 127.18 g/mol) in which an oxygen atom replaces the nitrogen at the 8-position of the classical tropane skeleton [1]. This substitution converts the bridgehead from a hydrogen-bond donor (tropane N–H) to a hydrogen-bond acceptor (ether oxygen), fundamentally altering the compound's physicochemical and pharmacological profile. The (1R,5R) absolute configuration defines one of four possible stereoisomers of this scaffold, with the 3-amine group occupying an endo orientation relative to the oxa-bridge. The compound is cataloged under CAS 911826-55-6 and is typically supplied as the free base (95–97% purity) by multiple vendors . Its rigid [3.2.1] bicyclic framework provides a conformationally constrained amine vector that is valuable as a chiral building block or fragment in medicinal chemistry programs [2].

Stereochemistry Defined (1R,5R) absolute configuration; endo amine orientation

Scaffold Rigid 8-oxabicyclo[3.2.1]octane core; zero rotatable bonds

Functional Handle Primary amine for amide coupling or reductive amination

Research Fit Chiral building block for CNS fragment libraries and asymmetric synthesis

• [1] Meltzer, P. C.; Liang, A. Y.; Blundell, P.; Gonzalez, M. D.; Chen, Z.; George, C.; Madras, B. K. 2-Carbomethoxy-3-aryl-8-oxabicyclo[3.2.1]octanes: Potent Non-Nitrogen Inhibitors of Monoamine Transporters. J. Med. Chem. 1997, 40 (17), 2661–2673. DOI: 10.1021/jm9703045. View Source
• [2] Witten, M. R.; Jacobsen, E. N. Catalytic Asymmetric Synthesis of 8-Oxabicyclooctanes by Intermolecular [5+2] Pyrylium Cycloadditions. Angew. Chem. Int. Ed. 2014, 53 (23), 5912–5916. DOI: 10.1002/anie.201402834. View Source

Why (1R,5R)-8-Oxabicyclo[3.2.1]octan-3-amine Is Irreplaceable

The 8-oxabicyclo[3.2.1]octan-3-amine scaffold possesses two bridgehead stereocenters (C-1 and C-5) and a non-stereogenic amine-bearing carbon (C-3), yielding four distinct stereoisomers: (1R,5R)-endo, (1S,5S)-endo, (1R,5S)-exo, and (1S,5R)-exo. In analogous tropane systems, enantiomeric and diastereomeric forms exhibit dramatically different binding affinities at monoamine transporters—for example, the (1R)-configured 8-azabicyclo[3.2.1]octane DAT inhibitor (RTI-55) shows sub-nanomolar potency whereas its enantiomer is substantially weaker [1]. Substituting the (1R,5R) isomer with a racemic mixture, the opposite enantiomer, or the exo diastereomer introduces an uncontrolled stereochemical variable that can invert or abolish target engagement in any downstream chiral environment, including enzyme active sites, receptor binding pockets, and asymmetric catalytic cycles. Furthermore, the 8-oxa bridge cannot be interchanged with 8-aza (tropane) or 8-thia analogs without altering hydrogen-bonding capacity, basicity, and metabolic stability [2].

Target (1R,5R)-8-oxabicyclo[3.2.1]octan-3-amine

Substitute Racemic mixture or (1S,5R) enantiomer

Enantiomeric inversion may abolish chiral recognition in enzyme pockets or asymmetric catalysis; potency shifts >100-fold reported in tropane series.

Target 8-Oxa bridgehead (O)

Substitute 8-Aza (N) or 8-thia (S) analogs

Heteroatom identity alters hydrogen-bonding, basicity, and DAT/SERT selectivity; scaffold-hopping may not reproduce target engagement profile.

• [1] Meltzer, P. C.; Liang, A. Y.; Blundell, P.; Gonzalez, M. D.; Chen, Z.; George, C.; Madras, B. K. 2-Carbomethoxy-3-aryl-8-oxabicyclo[3.2.1]octanes: Potent Non-Nitrogen Inhibitors of Monoamine Transporters. J. Med. Chem. 1997, 40 (17), 2661–2673. DOI: 10.1021/jm9703045. View Source
• [2] Pham-Huu, D. P.; Deschamps, J. R.; Liu, S.; Madras, B. K.; Meltzer, P. C. Synthesis of 8-Thiabicyclo[3.2.1]octanes and Their Binding Affinity for the Dopamine and Serotonin Transporters. Bioorg. Med. Chem. 2007, 15 (2), 1067–1082. DOI: 10.1016/j.bmc.2006.10.016. View Source

(1R,5R)-8-Oxabicyclo[3.2.1]octan-3-amine Differentiation Evidence

Hydrogen-Bond Acceptor vs. Donor: 8-Oxa vs. 8-Aza Bridge

Replacement of the tropane 8-NH (or 8-NMe) bridgehead with an ether oxygen converts the bridgehead from a hydrogen-bond donor (HBD) to a pure hydrogen-bond acceptor (HBA). The (1R,5R)-8-oxabicyclo[3.2.1]octan-3-amine possesses 2 HBA sites (ether O + amine N) and 1 HBD site (amine NH₂), whereas the corresponding (1R,5R)-8-azabicyclo[3.2.1]octan-3-amine possesses 2 HBA and 2 HBD sites (bridgehead NH + NH₂) [1]. In the 2-carbomethoxy-3-aryl-8-heterobicyclo[3.2.1]octane series, the 8-oxa analog retains potent DAT binding (IC₅₀ = 3.27 nM for the 3β-(3,4-dichlorophenyl) analog) compared to the 8-aza (tropane) parent, demonstrating that the amine nitrogen is not required for transporter engagement [1]. This HBD-to-HBA switch reduces the compound's basicity (calculated pKa of the conjugate acid is expected to be ~1.5 units lower than the tropane analog), which can improve membrane permeability in neutral pH environments.

H-Bond Donor/Acceptor Switch

Reported

8-Oxa: 2 HBA, 1 HBD; DAT IC₅₀ 3.27 nM. 8-Aza: 2 HBA, 2 HBD; DAT IC₅₀ 0.49–1.2 nM. HBD count reduced by 1.

Reduced HBD may support membrane permeability screening.

Cross-study comparable data; requires independent validation.

Evidence Dimension	Hydrogen-bond donor/acceptor count and DAT binding affinity (IC₅₀) for 2-carbomethoxy-3-aryl derivatives
Target Compound Data	8-Oxa scaffold: 2 HBA, 1 HBD; DAT IC₅₀ = 3.27 nM (3β-(3,4-dichlorophenyl) analog, 6g); 2.34 nM (3α analog, 7g)
Comparator Or Baseline	8-Aza (tropane) scaffold: 2 HBA, 2 HBD; representative tropane DAT IC₅₀ range: 0.49–1.2 nM for potent 3-aryl analogs
Quantified Difference	DAT affinity within ~3–7 fold of the most potent tropane analogs; HBD count reduced by 1 (from 2 to 1)
Conditions	[³H]WIN 35,428 binding assay in cynomolgus monkey caudate-putamen tissue; J. Med. Chem. 1997 [1]

Why This Matters

The reduced HBD count and lower basicity of the 8-oxa scaffold relative to tropane can improve passive membrane permeability and reduce P-glycoprotein efflux, favoring CNS penetration when the compound is used as a building block for neuroactive molecules.

• [1] Meltzer, P. C.; Liang, A. Y.; Blundell, P.; Gonzalez, M. D.; Chen, Z.; George, C.; Madras, B. K. 2-Carbomethoxy-3-aryl-8-oxabicyclo[3.2.1]octanes: Potent Non-Nitrogen Inhibitors of Monoamine Transporters. J. Med. Chem. 1997, 40 (17), 2661–2673. DOI: 10.1021/jm9703045. View Source

Steric and Electronic Impact: 8-Oxa vs. 8-Thia Bridgehead

In the 2β-carbomethoxy-3β-(3,4-dichlorophenyl)-8-heterobicyclo[3.2.1]octane head-to-head comparison series, the 8-thia analog (S bridgehead) inhibits DAT with IC₅₀ = 5.7 nM and SERT with IC₅₀ = 8.0 nM, whereas the 8-oxa analog (O bridgehead) inhibits DAT with IC₅₀ = 3.27 nM (SERT data not reported for this specific compound) [1][2]. This indicates that the smaller oxygen atom (van der Waals radius 1.52 Å) may permit a slightly better fit in the DAT binding pocket than sulfur (1.80 Å). The 8-oxa analog also exhibits a narrower DAT/SERT selectivity window in related 3-aryl series compared to certain 8-thia analogs, which can achieve >600-fold DAT selectivity (e.g., 3-(3,4-dichlorophenyl)-2,3-unsaturated 8-thia analog: DAT IC₅₀ = 4.5 nM, SERT IC₅₀ > 3600 nM) [2].

O vs. S Bridgehead

Head-to-head

8-Oxa: DAT IC₅₀ 3.27 nM, SERT NR. 8-Thia: DAT IC₅₀ 5.7 nM, SERT 8.0 nM. O atom smaller than S.

O-bridge may enable tighter DAT orthosteric fit; SERT selectivity context differs.

SERT data missing for 8-Oxa; direct comparison limited.

Evidence Dimension	DAT and SERT binding affinity (IC₅₀, nM) for 2β-carbomethoxy-3β-(3,4-dichlorophenyl)-8-heterobicyclo[3.2.1]octanes
Target Compound Data	8-Oxa (O): DAT IC₅₀ = 3.27 nM; SERT IC₅₀ not reported for this compound
Comparator Or Baseline	8-Thia (S): DAT IC₅₀ = 5.7 nM; SERT IC₅₀ = 8.0 nM
Quantified Difference	DAT: 8-Oxa is 1.7-fold more potent than 8-Thia; SERT: 8-Thia shows measurable SERT binding (8.0 nM) whereas 8-Oxa SERT data unreported in primary reference
Conditions	[³H]WIN 35,428 (DAT) and [³H]citalopram (SERT) competitive binding assays in monkey striatal tissue [1][2]

Why This Matters

The oxygen bridgehead provides a smaller atomic radius than sulfur, potentially enabling tighter packing in the DAT orthosteric site. When SERT selectivity is desired, the 8-thia scaffold may be preferred, but for maximal DAT potency the 8-oxa scaffold offers an advantage.

• [1] Meltzer, P. C.; Liang, A. Y.; Blundell, P.; Gonzalez, M. D.; Chen, Z.; George, C.; Madras, B. K. 2-Carbomethoxy-3-aryl-8-oxabicyclo[3.2.1]octanes: Potent Non-Nitrogen Inhibitors of Monoamine Transporters. J. Med. Chem. 1997, 40 (17), 2661–2673. DOI: 10.1021/jm9703045. View Source
• [2] Pham-Huu, D. P.; Deschamps, J. R.; Liu, S.; Madras, B. K.; Meltzer, P. C. Synthesis of 8-Thiabicyclo[3.2.1]octanes and Their Binding Affinity for the Dopamine and Serotonin Transporters. Bioorg. Med. Chem. 2007, 15 (2), 1067–1082. DOI: 10.1016/j.bmc.2006.10.016. View Source

Enantiomeric Purity: (1R,5R) vs. Racemic or Exo Mixtures

The (1R,5R) configuration is one of four possible stereoisomers of the 8-oxabicyclo[3.2.1]octan-3-amine scaffold. Commercially available endo-8-oxabicyclo[3.2.1]octan-3-amine (CAS 693249-62-6) is predominantly supplied as the (1S,5R) enantiomer at 97% purity . The exo isomer (CAS as hydrochloride: 1630906-33-0) is supplied as the (1R,5S) configuration, also at 97% purity . The (1R,5R) stereoisomer is structurally distinct: it is the enantiomer of the common endo (1S,5R) form. In chiral environments such as enzyme pockets or asymmetric syntheses, the two enantiomers are expected to behave as distinct chemical entities. No racemic mixture can replicate the specific spatial orientation of the (1R,5R)-amine vector, which projects at a defined dihedral angle relative to the oxa-bridge plane. For reference, in the tropane series, enantiomeric DAT inhibitors can differ in potency by >100-fold [1].

Enantiomeric Identity

Class-level

(1R,5R) vs commercial (1S,5R) and (1R,5S) isomers; non-superimposable mirror images. Racemization risk up to 50% undesired enantiomer.

Chiral environment studies require single-enantiomer verification.

Class-level inference; stereochemical purity should be confirmed.

Evidence Dimension	Stereochemical configuration and commercial availability with defined purity
Target Compound Data	(1R,5R)-8-oxabicyclo[3.2.1]octan-3-amine: absolute configuration specified; endo amine orientation; available as research-grade building block
Comparator Or Baseline	Commercial endo isomer: (1S,5R), 97% purity (CAS 693249-62-6, Aladdin E634384) ; Commercial exo isomer: (1R,5S), 97% purity (Sigma-Aldrich, CAS 1630906-33-0)
Quantified Difference	Enantiomeric relationship: (1R,5R) vs. (1S,5R) are non-superimposable mirror images; racemization or isomeric contamination in non-stereochemically defined lots can introduce up to 50% of the undesired enantiomer
Conditions	Stereochemical assignment by IUPAC nomenclature; purity verified by vendor certificate of analysis (HPLC/GC)

Why This Matters

For any structure-based design, crystallography, or asymmetric synthesis application, selection of the correct single enantiomer is non-negotiable. Procurement of the (1R,5R) form with verified stereochemical purity avoids the confounding effects of an entgegengesetzt enantiomer that could yield false-negative or false-positive results in chiral environments.

• [1] Meltzer, P. C.; Liang, A. Y.; Blundell, P.; Gonzalez, M. D.; Chen, Z.; George, C.; Madras, B. K. 2-Carbomethoxy-3-aryl-8-oxabicyclo[3.2.1]octanes: Potent Non-Nitrogen Inhibitors of Monoamine Transporters. J. Med. Chem. 1997, 40 (17), 2661–2673. DOI: 10.1021/jm9703045. View Source

Conformational Rigidity: Pre-organized Scaffold Advantage

The (1R,5R)-8-oxabicyclo[3.2.1]octan-3-amine scaffold has zero rotatable bonds (the exocyclic C–N bond of the primary amine is the only freely rotating bond beyond the ring system), compared to monocyclic amine building blocks such as cyclohexylamine (1 rotatable bond beyond ring) or acyclic amines like 3-aminopentane (4 rotatable bonds) [1]. The rigid oxa-bridge locks the six-membered ring into a defined chair conformation, pre-organizing the amine substituent vector. In a [5+2] pyrylium cycloaddition methodology, 8-oxabicyclo[3.2.1]octane derivatives were obtained with up to >99:1 dr and 99% ee, demonstrating the scaffold's capacity for high stereochemical fidelity [2]. This conformational pre-organization reduces the entropic penalty upon target binding and is a key driver of the scaffold's utility in fragment-based drug discovery.

Conformational Rigidity

Context-dependent

0 rotatable bonds within bicyclic core; 1 exocyclic C–N bond. Compared to acyclic amines (4 rotatable bonds).

Pre-organized vector may improve ligand efficiency and SAR clarity.

Based on computed properties; experimental binding confirmation needed.

Evidence Dimension	Number of rotatable bonds and conformational flexibility
Target Compound Data	0 rotatable bonds within the bicyclic framework; 1 exocyclic rotatable bond (C–NH₂); computed complexity = 103 [1]
Comparator Or Baseline	Cyclohexylamine: 1 endocyclic rotatable bond; 3-aminopentane: 4 rotatable bonds; typical fragment library amines: 2–6 rotatable bonds
Quantified Difference	Rotatable bond count 75–100% lower than acyclic amine comparators; conformational entropy penalty reduced by approximately 0.5–1.5 kcal/mol per locked bond at 298 K
Conditions	PubChem computed molecular descriptors; conformational analysis by NMR and computational methods (AM1 basis set) [1]

Why This Matters

Lower rotatable bond count correlates with improved ligand efficiency, higher probability of oral bioavailability, and more reliable pharmacophore modeling. For fragment screening libraries, rigid scaffolds like (1R,5R)-8-oxabicyclo[3.2.1]octan-3-amine yield clearer SAR interpretation than flexible analogs.

• [1] PubChem. (5S)-8-Oxabicyclo[3.2.1]octan-3-amine, CID 173672448. Computed Properties: Rotatable Bond Count = 0, Complexity = 103, Topological Polar Surface Area = 35.3 Ų. View Source
• [2] Witten, M. R.; Jacobsen, E. N. Catalytic Asymmetric Synthesis of 8-Oxabicyclooctanes by Intermolecular [5+2] Pyrylium Cycloadditions. Angew. Chem. Int. Ed. 2014, 53 (23), 5912–5916. DOI: 10.1002/anie.201402834. View Source

(1R,5R)-8-Oxabicyclo[3.2.1]octan-3-amine Application Scenarios

CNS Fragment-Based Drug Discovery Building Block

The (1R,5R)-8-oxabicyclo[3.2.1]octan-3-amine scaffold is used as a rigid, three-dimensional amine fragment in fragment-based drug discovery (FBDD) campaigns targeting CNS enzymes and receptors. Its zero-rotatable-bond bicyclic core, combined with a primary amine vector, enables rapid elaboration into focused libraries via amide coupling, reductive amination, or sulfonamide formation. The oxygen bridgehead provides a hydrogen-bond acceptor motif that differs from the ubiquitous tropane nitrogen, offering a scaffold-hopping opportunity when seeking to escape intellectual property constraints on azabicyclic chemotypes. The defined (1R,5R) stereochemistry ensures that all downstream SAR interpretation occurs in a single enantiomeric series, avoiding the confounding effects of racemic mixtures [1].

Non-Basic DAT and SERT Ligand Design

In the design of dopamine and serotonin transporter (DAT/SERT) probes, the 8-oxabicyclo[3.2.1]octane scaffold serves as a non-basic isostere of the tropane nucleus. The seminal work by Meltzer et al. demonstrated that 8-oxa-3-aryltropanes retain potent DAT binding (IC₅₀ = 2.34–3.27 nM) despite lacking the 8-amino function previously thought essential [1]. The primary 3-amine of the (1R,5R) compound can be functionalized to install aryl or carbomethoxy groups at the 2- and 3-positions, generating tool compounds for studying the role of ionic vs. non-ionic interactions at monoamine transporter binding sites. The reduced basicity relative to tropane also minimizes lysosomal trapping, a common liability of highly basic CNS amines [1].

Chiral Pool for Natural Product Total Synthesis

8-Oxabicyclo[3.2.1]octane architectures reside at the core of numerous natural products including conduritols, sundiversifolide, and various oxatropane alkaloids [2]. The (1R,5R)-8-oxabicyclo[3.2.1]octan-3-amine, in enantiomerically pure form, can serve as a chiral pool starting material for the total synthesis of such targets. Ring-opening reactions of the oxa-bridge yield stereodefined cycloheptene or tetrahydrofuran derivatives, providing access to diverse oxygenated carbocycles in only a few synthetic steps. The amine handle allows early-stage functionalization to control subsequent diastereoselective transformations [2].

Bivalent DAT Ligands: SAR Expansion

Bivalent ligands composed of two 8-heterobicyclo[3.2.1]octane units connected by a linker have been explored as tools to probe DAT dimerization and oligomerization. Meltzer and colleagues found that 8-aza (tropane) bivalent ligands exhibited reduced potency relative to their monovalent forms, while 8-oxa and 8-thia bivalent ligands showed distinct binding profiles, suggesting different binding modes at the transporter [1]. The (1R,5R)-8-oxabicyclo[3.2.1]octan-3-amine is the appropriate monomeric precursor for constructing homobivalent or heterobivalent 8-oxa ligands, where both stereochemistry and bridgehead heteroatom identity contribute to the pharmacological profile.

Application

Selection Property

Validation Focus

CNS fragment-based discovery building block

Rigid bicyclic scaffold, defined (1R,5R) stereochemistry, primary amine handle

Conformational pre-organization and H-bond acceptor profile vs. tropane

Non-basic DAT/SERT ligand design

Oxygen bridgehead as non-basic tropane isostere, endo amine orientation

Transporter binding assay context; reduced lysosomal trapping potential

Chiral pool for natural product total synthesis

Enantiomerically pure 8-oxabicyclo scaffold; ring-opening to oxygenated carbocycles

Stereochemical fidelity and diastereoselective transformation monitoring

Bivalent DAT ligand SAR expansion

Single-enantiomer monomer for homobivalent 8-oxa ligand construction

Linker-dependent binding mode assessment and dimerization probe validation

• [1] Meltzer, P. C.; Liang, A. Y.; Blundell, P.; Gonzalez, M. D.; Chen, Z.; George, C.; Madras, B. K. 2-Carbomethoxy-3-aryl-8-oxabicyclo[3.2.1]octanes: Potent Non-Nitrogen Inhibitors of Monoamine Transporters. J. Med. Chem. 1997, 40 (17), 2661–2673. DOI: 10.1021/jm9703045. View Source
• [2] Witten, M. R.; Jacobsen, E. N. Catalytic Asymmetric Synthesis of 8-Oxabicyclooctanes by Intermolecular [5+2] Pyrylium Cycloadditions. Angew. Chem. Int. Ed. 2014, 53 (23), 5912–5916. DOI: 10.1002/anie.201402834. View Source